Cas no 937602-00-1 (Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate)

• Product Name: Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate
• CAS No: 937602-00-1
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• MDL: MFCD08689780
• CID: 1027365
• PubChem ID: 18526191
• Update Time: 2025-05-21

Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(4-formylphenoxy)propoxy)benzoate
• METHYL 4-[3-(4-FORMYLPHENOXY)PROPOXY]-BENZENECARBOXYLATE
• Methyl 4-[3-(4-formylphenoxy)propoxy]benzoate
• GA-0864
• Methyl4-(3-(4-formylphenoxy)propoxy)benzoate
• methyl 4-[3-(4-formylphenoxy)propoxy]benzenecarboxylate
• DTXSID00594792
• 937602-00-1
• CS-0325725
• MFCD08689780
• AKOS005072521
• Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate

• MDL： MFCD08689780
• Inchi： 1S/C18H18O5/c1-21-18(20)15-5-9-17(10-6-15)23-12-2-11-22-16-7-3-14(13-19)4-8-16/h3-10,13H,2,11-12H2,1H3
• InChI Key： BJSAVSQBHVUBHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 314.11542367g/mol
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 87-89

Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate Security Information

• Hazard Statement： Irritant

Additional information on Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate

Recent Advances in the Study of Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate (CAS: 937602-00-1)

Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate (CAS: 937602-00-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of both formyl and carboxylate functional groups in its molecular structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate, with particular emphasis on its role as a precursor in the development of novel pharmaceutical agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the purity and structural integrity of the compound. These studies have laid the groundwork for further investigations into its biological activity and potential therapeutic applications.

One of the key findings from recent research is the compound's potential as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have demonstrated its efficacy in modulating the activity of certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate could serve as a valuable scaffold for the design of next-generation therapeutics.

In addition to its role in drug development, recent studies have also explored the compound's physicochemical properties, such as solubility, stability, and bioavailability. These properties are critical for determining its suitability as a drug candidate. Computational modeling and molecular docking studies have been employed to predict its interactions with biological targets, providing insights into its mechanism of action and potential side effects.

Looking ahead, researchers are optimistic about the potential of Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate to contribute to the advancement of precision medicine. Its modular structure allows for easy modification, enabling the development of derivatives with enhanced potency and selectivity. Future studies are expected to focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models of disease.

In conclusion, Methyl 4-3-(4-formylphenoxy)propoxy-benzenecarboxylate (CAS: 937602-00-1) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Continued research in this area is likely to yield significant breakthroughs, paving the way for new therapeutic options for a range of diseases.